![molecular formula C15H11BrF3NO B5117812 N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide](/img/structure/B5117812.png)
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide, also known as BTFA, is a chemical compound that has gained significant attention in scientific research due to its potential as a useful tool in various laboratory experiments. It is a white crystalline solid with a molecular formula of C16H12BrF3NO and a molecular weight of 409.17 g/mol. BTFA has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide reacts with the amino groups of lysine residues in peptides and proteins, forming stable amide bonds. This reaction enables the identification and quantification of peptides and proteins using mass spectrometry.
Biochemical and Physiological Effects:
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide does not have any known biochemical or physiological effects on living organisms. It is used solely as a labeling reagent in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide as a labeling reagent in laboratory experiments include its high labeling efficiency, stability, and compatibility with various analytical techniques. However, its limitations include the potential for non-specific labeling of amino groups other than lysine residues and the need for careful optimization of labeling conditions.
Future Directions
There are several potential future directions for the use of N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide in scientific research. These include the development of new labeling strategies using N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide, the synthesis of modified N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide derivatives with enhanced labeling efficiency and specificity, and the application of N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide in the analysis of complex biological samples such as tissues and bodily fluids.
In conclusion, N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide is a useful labeling reagent in scientific research that has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. Its potential future applications in scientific research make it a promising tool for the analysis of peptides and proteins using mass spectrometry.
Synthesis Methods
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide can be synthesized through various methods, including the reaction of 4-bromo-benzyl chloride with 2,2,2-trifluoroacetamide in the presence of a base such as potassium carbonate. This method has been reported to yield high purity and yield of N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide.
Scientific Research Applications
N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide has been widely used in scientific research as a labeling reagent for the analysis of peptides and proteins using mass spectrometry. It is particularly useful in the identification and quantification of peptides and proteins containing lysine residues. N-[(4-bromophenyl)(phenyl)methyl]-2,2,2-trifluoroacetamide has also been used in the synthesis of fluorescent probes for imaging studies.
properties
IUPAC Name |
N-[(4-bromophenyl)-phenylmethyl]-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrF3NO/c16-12-8-6-11(7-9-12)13(10-4-2-1-3-5-10)20-14(21)15(17,18)19/h1-9,13H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGTAFWPEHRQHHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)Br)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-bromophenyl)-phenylmethyl]-2,2,2-trifluoroacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.